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Compound of Interest

Compound Name: Rhombifoline

Cat. No.: B1215260 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the alkaloid composition of Anagyrus

foetida, with a specific focus on rhombifoline and other significant quinolizidine alkaloids. The

document details the quantitative distribution of these compounds within the plant,

comprehensive experimental protocols for their extraction and isolation, and an exploration of

their known biological activities and mechanisms of action.

Alkaloid Profile of Anagyrus foetida
Anagyrus foetida is a rich source of quinolizidine alkaloids, a class of bicyclic and tricyclic

compounds known for their diverse pharmacological activities. To date, numerous alkaloids

have been identified in various parts of the plant, including the leaves, stems, and seeds. The

major alkaloids identified are rhombifoline, 5,6-dehydrolupanine, anagyrine, cytisine, N-

methylcytisine, sparteine, lupanine, baptifoline, and aporphine alkaloids.

Quantitative Data Summary
The following table summarizes the quantitative data available for the key alkaloids found in

Anagyrus foetida. It is important to note that the reported values vary across different studies

due to variations in plant origin, developmental stage, and the analytical methods employed.
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Alkaloid Plant Part
Concentration/
Yield

Method of
Analysis

Reference

Rhombifoline
Leaves and

Stems

0.0091% (yield

from dried

material)

Column

Chromatography
[1]

Anagyrine

Leaves

(untreated

control)

16.10 mg/ml HPLC [2]

Seeds (untreated

control)
8.70 mg/ml HPLC [2]

Leaves and

Stems

Major compound

(percentage not

specified)

GC-MS [3]

Cytisine

Leaves

(untreated

control)

29.25 mg/ml HPLC [2]

Seeds (untreated

control)
11.14 mg/ml HPLC [2]

Leaves and

Stems
21% GC-MS [3]

Seeds 29.7% GC-MS [3]

Aporphine

Leaves

(untreated

control)

Not specified in

mg/ml, but

present

HPLC [2]

Seeds (untreated

control)
3.34 mg/ml HPLC [2]

Sparteine
Leaves and

Stems

Present

(percentage

varies with

extraction)

GC-MS [3]
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N-Methylcytisine
Leaves and

Stems

Present

(percentage

varies with

extraction)

GC-MS [3]

5,6-

Dehydrolupanine

Leaves and

Stems

Present

(percentage

varies with

extraction)

GC-MS [3]

Lupanine
Leaves and

Stems

Present

(percentage

varies with

extraction)

GC-MS [3]

Baptifoline Leaves
Present

(qualitative)

Chromatographic

separations
[4]

Experimental Protocols
This section provides a detailed methodology for the extraction and isolation of alkaloids from

Anagyrus foetida, based on the protocol described by Al-Azizi et al. (1994).

Plant Material and Extraction
Plant Material Collection and Preparation: Leaves and stems of Anagyrus foetida are

collected and dried in the shade. The dried plant material is then powdered.

Defatting: 3 kg of the powdered plant material is defatted with petroleum ether (60-80°C).

Extraction: The defatted powder is then exhaustively extracted with methanol in a Soxhlet

apparatus.

Concentration: The methanolic extract is evaporated under reduced pressure at 40°C to a

semisolid residue.

Acid-Base Extraction: The residue is dissolved in chloroform and extracted exhaustively with

a 2% citric acid solution. The combined citric acid extract is then made alkaline (pH 8-9) with
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ammonium hydroxide and extracted three times with chloroform.

Crude Alkaloid Fraction: The combined chloroform extract is evaporated under reduced

pressure to yield the crude total alkaloids.

Isolation of Individual Alkaloids
The crude alkaloid mixture is fractionated using column chromatography.

Column Preparation: A silica gel column (600 g) is prepared.

Elution: The crude alkaloids (25 g) are loaded onto the column and eluted with a gradient of

methanol in dichloromethane, followed by pure methanol. Fractions are monitored by Thin

Layer Chromatography (TLC).

Isolation of Rhombifoline: A specific fraction (0.37 g, eluted with 2% MeOH/CH2Cl2) is

further purified by flash chromatography on a silica gel column, eluting with a gradient of

methanol (0-5%) in dichloromethane. Rhombifoline (43 mg) is obtained from the combined

fractions.

Isolation of Other Alkaloids: Other fractions are similarly subjected to further

chromatographic separations to isolate 5,6-dehydrolupanine, lupanine, N-methylcytisine,

cytisine, anagyrine, and sparteine.
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Figure 1: Experimental workflow for the extraction and isolation of alkaloids from Anagyrus
foetida.

Biological Activities and Signaling Pathways
The alkaloids isolated from Anagyrus foetida exhibit a range of biological activities, primarily

interacting with the nervous and endocrine systems. The following sections detail the known

mechanisms of action for several of these compounds.

Nicotinic Acetylcholine Receptor (nAChR) Modulators:
Cytisine, N-Methylcytisine, and Anagyrine
Cytisine and its N-methylated derivative, N-methylcytisine, act as partial agonists at nicotinic

acetylcholine receptors (nAChRs), particularly the α4β2 subtype.[4][5][6][7][8][9][10][11] This

mechanism is central to their potential application in smoking cessation, as they can reduce

nicotine withdrawal symptoms by providing a lower level of receptor stimulation than nicotine

itself.

In contrast, anagyrine is a potent desensitizer of nAChRs.[12][13][14][15] This means that it

binds to the receptor and reduces its response to subsequent agonist binding. This activity is

thought to be responsible for its teratogenic effects, as it can lead to reduced fetal movement.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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